Cas no 62999-27-3 (3-chloro-1-methylazetidine)

• Product Name: 3-chloro-1-methylazetidine
• CAS No: 62999-27-3
• MF: C₄H₈ClN
• MW: 105.566020011902
• CID: 2789430
• PubChem ID: 13298341
• Update Time: 2025-06-09

3-chloro-1-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methylazetidine
• SB22671
• SCHEMBL10267900
• DTXSID60535540
• 62999-27-3
• Azetidine, 3-chloro-1-methyl-

• Inchi： 1S/C4H8ClN/c1-6-2-4(5)3-6/h4H,2-3H2,1H3
• InChI Key： WXKCTFWSGGKULR-UHFFFAOYSA-N
• SMILES： ClC1CN(C)C1

Computed Properties

• Exact Mass: 105.0345270Da
• Monoisotopic Mass: 105.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-chloro-1-methylazetidine

3-Chloro-1-Methylazetidine: A Comprehensive Overview

3-Chloro-1-Methylazetidine, also known by its CAS number CAS No. 62999-27-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the azetidine family, which are four-membered ring structures containing one nitrogen atom. The presence of a chlorine atom at the third position and a methyl group at the first position gives this compound its unique properties and potential applications.

The structure of 3-Chloro-1-Methylazetidine is characterized by a strained four-membered ring, which contributes to its reactivity and versatility in various chemical reactions. This strain makes it an attractive substrate for ring-opening reactions, which are widely used in the synthesis of complex molecules. Recent studies have explored the use of this compound in the development of novel pharmaceutical agents, particularly in the design of bioactive molecules with specific pharmacokinetic profiles.

One of the most promising applications of 3-Chloro-1-Methylazetidine lies in its role as an intermediate in drug discovery. Researchers have utilized this compound to synthesize bioisosteres, which are structural analogs of biologically active molecules. By replacing certain functional groups with azetidine derivatives, scientists can optimize drug candidates for improved efficacy, reduced toxicity, and enhanced bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-Chloro-1-Methylazetidine as a key intermediate in the synthesis of potential anticancer agents.

In addition to its role in drug discovery, 3-Chloro-1-Methylazetidine has been investigated for its potential in materials science. The compound's ability to form stable covalent bonds with other molecules makes it a valuable component in the development of advanced materials, such as polymers and nanomaterials. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The synthesis of 3-Chloro-1-Methylazetidine typically involves multi-step processes that require precise control over reaction conditions. One common method involves the alkylation of azetidine derivatives followed by chlorination at specific positions. Researchers have optimized these processes to achieve higher yields and better purity levels, ensuring that the compound meets stringent quality requirements for both research and industrial applications.

The chemical properties of 3-Chloro-1-Methylazetidine make it highly versatile across various industries. Its ability to act as both an electrophilic and nucleophilic agent enables it to participate in a wide range of reactions, including nucleophilic substitutions, additions, and eliminations. This versatility has been leveraged in the development of new chemical processes that enhance efficiency and reduce costs in large-scale manufacturing.

In conclusion, 3-Chloro-1-Methylazetidine, with its unique chemical structure and diverse applications, continues to be a focal point in modern chemistry research. From drug discovery to materials science, this compound offers immense potential for innovation and advancement. As researchers continue to explore its properties and applications, we can expect even more groundbreaking developments that will further solidify its importance in various scientific disciplines.